ethyl 1-(piperidin-3-yl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-piperidin-3-ylpyrazole-4-carboxylate
• InChI: InChI=1S/C11H17N3O2/c1-2-16-11(15)9-6-13-14(8-9)10-4-3-5-12-7-10/h6,8,10,12H,2-5,7H2,1H3
• InChI Key: IVGRUUPJAVOOCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1)C2CCCNC2
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of interest in recent years. Various methods have been developed for the synthesis of substituted piperidines. For instance, Arumugam et al. synthesized spirooxindolopyrrolidine-embedded piperidinone with potential anticancer activity through three-component 1,3-dipolar cycloaddition and subsequent enamine reaction.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It’s an important synthetic medicinal block for drug construction.

Chemical Reactions Analysis

Piperidine derivatives can undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Pharmacology: Drug Design and Development

Ethyl 1-(piperidin-3-yl)-1H-pyrazole-4-carboxylate: is a compound that can be instrumental in the design and development of new pharmaceuticals. . .

Medicinal Chemistry: Synthesis of Therapeutic Agents

In medicinal chemistry, this compound serves as a building block for synthesizing therapeutic agents. Its piperidine moiety is a common feature in many drugs, and modifications to the pyrazole ring can lead to compounds with diverse biological activities. .

Organic Synthesis: Methodology Development

Organic chemists utilize ethyl 1-(piperidin-3-yl)-1H-pyrazole-4-carboxylate to develop new synthetic methodologies. It can undergo various chemical reactions, such as cyclization, hydrogenation, and multicomponent reactions, to yield complex molecules. .

Chemical Biology: Molecular Probes

In chemical biology, this compound can be used to create molecular probes. By attaching fluorescent groups or other reporting features to the molecule, researchers can track its interaction with biological systems. .

Biochemistry: Enzyme Inhibition Studies

The compound’s ability to interact with enzymes makes it a candidate for studying enzyme inhibition. By modifying the ethyl 1-(piperidin-3-yl)-1H-pyrazole-4-carboxylate structure, researchers can investigate how changes affect enzyme binding and activity. .

Drug Discovery: Lead Compound Optimization

In the drug discovery process, ethyl 1-(piperidin-3-yl)-1H-pyrazole-4-carboxylate can be used as a lead compound. Its core structure can be optimized through various chemical modifications to improve its drug-like properties, such as potency, selectivity, and pharmacokinetics. .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure. For example, piperidine is classified as a flammable liquid and vapor, and it can cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Moreover, the discovery and biological evaluation of potential drugs containing piperidine moiety are areas of ongoing research.

Mechanism of Action

Target of Action

Ethyl 1-(piperidin-3-yl)-1H-pyrazole-4-carboxylate is a piperidine derivative . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals . .

Mode of Action

It is known that piperidine derivatives have various modes of action depending on their specific structure and the target they interact with .

Biochemical Pathways

Piperidine derivatives are known to be involved in a wide range of biochemical pathways due to their presence in many classes of pharmaceuticals .

Result of Action

Piperidine derivatives are known to have various effects at the molecular and cellular level, depending on their specific structure and the target they interact with .